{Dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl}methanol
Overview
Description
“{Dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl}methanol” is a chemical compound with the IUPAC name (2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl)methanol . It has a molecular weight of 183.23 and is a powder at room temperature .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature . For example, 2-amino-5-(2-aryl-2H-1,2,3-triazol-4-yl)-1,3,4-thiadiazoles have been synthesized by the reaction of 2-aryl-2H-1,2,3-triazole-4-carboxylic acids with thiosemicarbazide .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of an imidazo[2,1-b][1,3,4]thiadiazole ring, which is a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system .Chemical Reactions Analysis
The chemical reactions involving compounds similar to “this compound” have been studied . For instance, the ring opening of 4-(2-Chloro-5-nitrophenyl)-1,2,3-thiadiazole results in the formation of a thioketene intermediate that reacts with an O- or N-nucleophile, forming an ester or an amide of the aryl-substituted thioacetic acid .Physical And Chemical Properties Analysis
“this compound” has a melting point range of 143-148°C .Scientific Research Applications
Anticancer Potential
The compound Dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl}methanol and its derivatives have been explored for their anticancer properties. A study synthesized novel hydrazone derivatives of 2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbohydrazide and evaluated their cytotoxicity against a panel of 60 human tumor cell lines. The compound 2,6-Dimethyl-N'-(2-hydroxyphenylmethylidene)imidazo[2,1-b][1,3,4]thiadiazole-5-carbohydrazide showed significant cytotoxic effects, particularly against an ovarian cancer cell line, highlighting its potential as a lead compound for anticancer drug development (Terzioğlu & Gürsoy, 2003).
Antimicrobial and Antifungal Activities
Derivatives of Dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl}methanol have been assessed for antimicrobial and antifungal activities. The synthesis of novel 6-(4-substituted aryl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole derivatives showed promising antitubercular and antifungal activity against various pathogens. This study indicates the potential use of these derivatives in developing new antimicrobial agents (Syed, Ramappa, & Alegaon, 2013).
Chemical Structure and Reactivity Studies
The structure and protonation study of the imidazo[2,1-b]-1,3,4-thiadiazole system, including derivatives like Dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl}methanol, have been explored to understand their molecular properties better. Such studies provide insights into the aromatic character, basicity, and potential sites for protonation or complex formation, which are crucial for designing new compounds with desired chemical properties (Schenetti et al., 1980).
Mechanism of Action
Target of Action
Similar compounds have been reported to target dna and have shown significant anticancer activities .
Mode of Action
It is suggested that similar compounds can bind or cleave dna, offering new prospects for controlled manipulation of the genome .
Result of Action
Similar compounds have shown significant anticancer activities .
properties
IUPAC Name |
(2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazol-5-yl)methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3OS/c1-4-6(3-11)10-7(8-4)12-5(2)9-10/h11H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNYHIHBIXIMCMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(=N1)SC(=N2)C)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601205841 | |
Record name | 2,6-Dimethylimidazo[2,1-b]-1,3,4-thiadiazole-5-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601205841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
294179-26-3 | |
Record name | 2,6-Dimethylimidazo[2,1-b]-1,3,4-thiadiazole-5-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=294179-26-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Dimethylimidazo[2,1-b]-1,3,4-thiadiazole-5-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601205841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.